Cas no 139616-24-3 (9-Phenanthrenecarboxylic acid, 3-bromo-, methyl ester)

• Product Name: 9-Phenanthrenecarboxylic acid, 3-bromo-, methyl ester
• CAS No: 139616-24-3
• MF: C₁₆H₁₁BrO₂
• MW: 315.161343812943
• CID: 1289289
• Update Time: 2024-08-04

9-Phenanthrenecarboxylic acid, 3-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenecarboxylic acid, 3-bromo-, methyl ester

• Inchi： 1S/C16H11BrO2/c1-19-16(18)15-8-10-6-7-11(17)9-14(10)12-4-2-3-5-13(12)15/h2-9H,1H3
• InChI Key： ATBQWOJDNCXBGW-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C(C(OC)=O)=C2)=CC=CC=3)=CC(Br)=C1

Computed Properties

• Exact Mass: 313.99423

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 452.4±18.0 °C(Predicted)
• PSA: 26.3